Tantalum(V) bromide

• CAS No.: 13451-11-1
• Molecular Formula: Br5Ta
• Molecular Weight: 580.47 g/mol
• IUPAC Name: tantalum(5+);pentabromide
• InChI: InChI=1S/5BrH.Ta/h5*1H;/q;;;;;+5/p-5
• InChI Key: GCPVYIPZZUPXPB-UHFFFAOYSA-I
• SMILES: Br[Ta](Br)(Br)(Br)Br
• Canonical SMILES: [Br-].[Br-].[Br-].[Br-].[Br-].[Ta+5]

Description

Tantalum(V) bromide is a useful research compound. Its molecular formula is Br5Ta and its molecular weight is 580.47 g/mol. The purity is usually 95%.
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Mechanism of Action

Tantalum(V) bromide, also known as pentabromotantalum, is an inorganic compound with the formula Ta2Br10 . It is a diamagnetic, orange solid that readily hydrolyses . The compound adopts an edge-shared bioctahedral structure, which means that two TaBr5 units are joined by a pair of bromide bridges .

Mode of Action

Its interactions are primarily physical rather than biochemical, involving the formation of bonds with other elements or compounds during chemical reactions .

Biological Activity

Tantalum(V) bromide (TaBr5) is a chemical compound of tantalum and bromine, primarily recognized for its applications in materials science and catalysis. However, recent studies have begun to explore its biological activity, particularly in the context of biocompatibility and potential therapeutic uses. This article reviews the current understanding of the biological properties of this compound, including its antimicrobial activity, cytotoxicity, and interactions with biological systems.

Overview of this compound

This compound is characterized by its octahedral molecular geometry and is often used as a precursor in the synthesis of tantalum-containing materials. Its chemical formula is Br5Ta, and it is known for its high stability and resistance to corrosion. The compound's unique properties make it a candidate for various applications, including catalysis and potential biomedical uses.

Antimicrobial Activity

Recent research has indicated that tantalum-based compounds exhibit significant antimicrobial properties. In particular, tantalum coatings have shown effectiveness against various bacterial strains. For instance, studies have demonstrated that tantalum coatings can inhibit the growth of Streptococcus mutans and Porphyromonas gingivalis, both of which are implicated in dental diseases .

Table 1: Antimicrobial Efficacy of Tantalum Coatings

Bacterial Strain	Efficacy Observed	Reference
Streptococcus mutans	Significant Inhibition	Park et al., 2020
Porphyromonas gingivalis	Significant Inhibition	Park et al., 2020

Cytotoxicity and Biocompatibility

The biocompatibility of tantalum compounds has been extensively studied, particularly in the context of medical implants. Tantalum particles have been shown to maintain high cell viability even at elevated concentrations (50–500 μg/ml) over prolonged incubation periods (up to 7 days) . Furthermore, low concentrations of tantalum particles have been linked to enhanced proliferation of osteoblasts (MC3T3-E1 cells), indicating a potential role in bone regeneration .

Table 2: Cytotoxicity Studies on Tantalum Compounds

Cell Type	Concentration (μg/ml)	Viability (%)	Reference
Macrophages	20	High	Zhang et al., 2020
L929 Mammalian Cells	50-500	High	Wauthle et al., 2015
Human Monocytic Leukemia (THP-1)	50-500	High	Yang et al., 2021

The mechanisms underlying the biological activity of tantalum compounds are complex and involve several pathways. For instance, tantalum has been found to induce autophagy in osteoblasts through the Akt/mTOR signaling pathway, which plays a crucial role in cellular growth and metabolism . This suggests that tantalum could be leveraged for therapeutic applications aimed at enhancing bone healing and regeneration.

Case Studies

Several case studies have highlighted the potential applications of tantalum in biomedical fields:

• Bone Regeneration : A study involving porous tantalum scaffolds implanted in rabbit femur defects demonstrated significant new bone formation, highlighting its osteogenic properties .
• Dental Applications : Tantalum-based materials have been proposed for use in vital pulp therapy due to their ability to promote biomineralization without harmful chemical inducers .

Customer Q & A

Q1: What is the molecular structure of Tantalum(V) Bromide and are there any spectroscopic data available?

A1: this compound, also known as pentabromotantalum, has the molecular formula TaBr₅. [, , ] Spectroscopically, ¹H and ¹³C NMR data have been reported for a related complex, [(p-CH₃C₆H₄)₅Ta(p-CH₃C₆H₄)Li · O(C₂H₅)₂], providing insight into the chemical environment of the ligands surrounding the tantalum center. []

Q2: What is the thermochemical stability of this compound?

A3: The enthalpy of formation for crystalline this compound has been determined to be -142.9 ± 0.4 kcal mol^-1 using solution calorimetry. [] This information, along with estimations of entropies and heat capacities, allows for a better understanding of the compound's thermodynamic properties. []

Q3: Are there any notable applications of this compound in organic synthesis?

A4: While the provided research doesn't directly discuss the use of this compound in organic synthesis, its reaction with p-tolyllithium highlights its potential reactivity and its ability to form complexes. [] Further research is needed to explore its potential as a reagent or catalyst in organic reactions.